4-ethyl-5-propan-2-yl-1,2,4-triazole-3-thiol

• IUPAC Name: 4-ethyl-5-propan-2-yl-1,2,4-triazole-3-thiol
• InChI: InChI=1S/C7H13N3S/c1-4-10-6(5(2)3)8-9-7(10)11/h5H,4H2,1-3H3,(H,9,11)
• InChI Key: COUIQWQZEOIERG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1S)C(C)C
• Molecular Formula: C7H13N3S
• Molecular Weight: 171.27 g/mol

Description

The compound with the identifier “4-ethyl-5-propan-2-yl-1,2,4-triazole-3-thiol” is a chemical entity that has garnered significant interest in various scientific fields. This compound is known for its unique chemical structure and properties, making it a subject of extensive research and application.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of the compound “4-ethyl-5-propan-2-yl-1,2,4-triazole-3-thiol” involves several steps, each requiring specific reaction conditions. The synthetic routes typically include the use of organic solvents, catalysts, and controlled temperature and pressure conditions to ensure the desired chemical transformations. The exact synthetic pathway can vary depending on the desired purity and yield of the final product.

Industrial Production Methods

In an industrial setting, the production of “this compound” is scaled up using large reactors and continuous flow systems. The process involves the optimization of reaction conditions to maximize yield and minimize by-products. Industrial production also incorporates purification steps such as crystallization, distillation, and chromatography to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

The compound “4-ethyl-5-propan-2-yl-1,2,4-triazole-3-thiol” undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: In this reaction, one functional group in the molecule is replaced by another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

The common reagents used in the reactions of “this compound” include acids, bases, oxidizing agents, and reducing agents. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired chemical transformation.

Major Products Formed

The major products formed from the reactions of “this compound” depend on the type of reaction and the reagents used. For example, oxidation reactions may yield oxygenated derivatives, while reduction reactions may produce hydrogenated compounds.

Scientific Research Applications

The compound “4-ethyl-5-propan-2-yl-1,2,4-triazole-3-thiol” has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore the compound’s potential therapeutic applications, such as its use in drug development.

Industry: “this compound” is used in the production of various industrial chemicals and materials, owing to its unique chemical properties.

Mechanism of Action

The mechanism of action of “4-ethyl-5-propan-2-yl-1,2,4-triazole-3-thiol” involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to “4-ethyl-5-propan-2-yl-1,2,4-triazole-3-thiol” include:

• Aspirin (CID 2244)
• Salicylsalicylic acid (CID 5161)
• Indomethacin (CID 3715)
• Sulindac (CID 1548887)

Uniqueness

What sets “this compound” apart from these similar compounds is its unique chemical structure and properties, which confer distinct reactivity and biological activity. This uniqueness makes it a valuable compound for various research and industrial applications.